BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Physical
Properties of 4-Methyloxazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methyloxazole

Cat. No.: B041796

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Methyloxazole, a heterocyclic organic compound of interest in chemical synthesis and drug
discovery. The information is presented to facilitate its use in research and development, with a
focus on clarity and practical application.

Core Physical Properties

4-Methyloxazole is a colorless liquid with a characteristic aromatic odor.[1] It is recognized for
its role as a versatile intermediate in the synthesis of various organic molecules, including
vitamins and ligands.[2] The stability of 4-methyloxazole can be influenced by the number of
methyl groups present.[2]

Quantitative Physical Data

The key physical properties of 4-Methyloxazole are summarized in the table below for easy
reference and comparison.
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Physical Property Value Source(s)
Molecular Formula CaHsNO [21[3][4][5]
Molecular Weight 83.09 g/mol [21[31[4]
Boiling Point 86 - 88 °C [2][3]
Density 1.016 g/cm3 [3]

Flash Point 21°C [3]
Refractive Index 1.438 [3]

N Insoluble in water; Soluble in
Solubility [1]
alcohol and ether.

Appearance Colorless liquid [1]

CAS Number 693-93-6 [21131[4115]

Experimental Protocols for Property Determination

While specific experimental documentation for the determination of 4-Methyloxazole's physical
properties is not readily available, the following are generalized, standard laboratory protocols
for measuring the key physical constants of a liquid organic compound such as 4-
Methyloxazole.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common laboratory method for determining the boiling point is simple distillation.[6]

Apparatus:
e Round-bottom flask
e Heating mantle or oil bath

« Distillation head (still head)
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e Thermometer
o Condenser

e Receiving flask
Procedure:

e Place a small volume of 4-Methyloxazole in the round-bottom flask along with a few boiling
chips to ensure smooth boiling.

o Assemble the distillation apparatus. The thermometer bulb should be positioned just below
the side arm of the distillation head to accurately measure the temperature of the vapor that
is distilling.

e Begin heating the flask. As the liquid boils, the vapor will rise, and the temperature on the
thermometer will increase.

e The boiling point is recorded as the temperature at which the vapor temperature stabilizes
while the liquid is actively distilling and condensing into the receiving flask.[6]

Determination of Density

Density is the mass per unit volume of a substance.

Apparatus:

e Pycnometer (a flask with a specific, accurately known volume)
e Analytical balance

Procedure:

e Weigh the clean, dry pychometer.

 Fill the pycnometer with 4-Methyloxazole, ensuring the liquid reaches the calibration mark.
A thermometer can be used to ensure the measurement is made at a specific temperature.

» Weigh the pycnometer containing the 4-Methyloxazole.
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e The mass of the 4-Methyloxazole is the difference between the two weighings.

e The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material. It is a characteristic property of a substance.

Apparatus:
o Abbe refractometer
Procedure:

o Calibrate the refractometer using a standard liquid with a known refractive index, such as
distilled water.

e Place a few drops of 4-Methyloxazole on the prism of the refractometer.
e Close the prism and allow the temperature to equilibrate.

o Look through the eyepiece and adjust the controls until the dividing line between the light
and dark fields is sharp and centered on the crosshairs.

Read the refractive index value from the scale.

Synthesis of 4-Methyloxazole: A Workflow

4-Methyloxazole can be synthesized through a two-step process involving the formylation of
nitroethane followed by an oxidation reaction.[2] The logical workflow for this synthesis is
depicted below.
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Caption: Synthetic pathway for 4-Methyloxazole.

Spectral Data

Spectral analysis is crucial for the structural elucidation and identification of organic
compounds.

e 13C NMR Spectroscopy: The carbon-13 Nuclear Magnetic Resonance spectrum provides
information about the carbon framework of the molecule.[4][7]

e Mass Spectrometry (GC-MS): Gas Chromatography-Mass Spectrometry can be used to
determine the molecular weight and fragmentation pattern of 4-Methyloxazole.[4]

While the raw spectral data is extensive, researchers can access it through various chemical
databases for detailed analysis.

This guide provides foundational knowledge on the physical properties of 4-Methyloxazole,
essential for its application in scientific research and development. For further information,
consulting safety data sheets (SDS) and comprehensive chemical databases is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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